Cas no 2648947-90-2 (tert-butyl N-{6-azabicyclo[3.2.1]octan-3-yl}carbamate hydrochloride)

• Product Name: tert-butyl N-{6-azabicyclo[3.2.1]octan-3-yl}carbamate hydrochloride
• CAS No: 2648947-90-2
• MF: C₁₂H₂₃ClN₂O₂
• MW: 262.776222467422
• CID: 5416807
• Update Time: 2025-06-11

tert-butyl N-{6-azabicyclo[3.2.1]octan-3-yl}carbamate hydrochloride Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{6-azabicyclo[3.2.1]octan-3-yl}carbamate hydrochloride

• Inchi： 1S/C12H22N2O2.ClH/c1-12(2,3)16-11(15)14-10-5-8-4-9(6-10)13-7-8;/h8-10,13H,4-7H2,1-3H3,(H,14,15);1H
• InChI Key： JSVNYWNFIFUZSY-UHFFFAOYSA-N
• SMILES： N(C1CC2NCC(C2)C1)C(=O)OC(C)(C)C.Cl

Additional information on tert-butyl N-{6-azabicyclo[3.2.1]octan-3-yl}carbamate hydrochloride

Research Brief on tert-butyl N-{6-azabicyclo[3.2.1]octan-3-yl}carbamate hydrochloride (CAS: 2648947-90-2)

The compound tert-butyl N-{6-azabicyclo[3.2.1]octan-3-yl}carbamate hydrochloride (CAS: 2648947-90-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This bicyclic scaffold, featuring an azabicyclo[3.2.1]octane core, is increasingly recognized for its potential in drug discovery, particularly as a versatile intermediate in the synthesis of bioactive molecules. Recent studies highlight its utility in the development of novel therapeutics targeting central nervous system (CNS) disorders, infectious diseases, and cancer.

One of the key advantages of this compound lies in its structural rigidity, which enhances binding affinity and selectivity toward biological targets. The tert-butyl carbamate group serves as a protective moiety, facilitating further synthetic modifications. Recent publications in journals such as the Journal of Medicinal Chemistry and Bioorganic & Medicinal Chemistry Letters have explored its applications in the design of sigma receptor ligands and enzyme inhibitors, demonstrating promising preclinical results.

In a 2023 study, researchers utilized tert-butyl N-{6-azabicyclo[3.2.1]octan-3-yl}carbamate hydrochloride as a precursor for the synthesis of potent sigma-1 receptor modulators. These compounds exhibited neuroprotective effects in models of neurodegenerative diseases, suggesting potential therapeutic applications for Alzheimer's and Parkinson's diseases. The study emphasized the compound's role in improving blood-brain barrier permeability, a critical factor in CNS drug development.

Another notable application is in antimicrobial research. A recent patent (WO2023051234) disclosed derivatives of this scaffold with broad-spectrum activity against drug-resistant bacterial strains. The hydrochloride salt form (CAS: 2648947-90-2) was particularly highlighted for its enhanced solubility and stability, making it suitable for formulation development. These findings underscore the compound's versatility in addressing global health challenges posed by antimicrobial resistance.

From a synthetic chemistry perspective, advances in asymmetric catalysis have enabled more efficient routes to enantiomerically pure forms of this bicyclic amine. A 2024 Nature Communications paper described a novel enzymatic resolution method that significantly improved the yield and purity of the (3R)-enantiomer, which displays superior pharmacological activity in certain applications. This methodological breakthrough is expected to accelerate structure-activity relationship (SAR) studies in lead optimization programs.

Looking forward, the unique physicochemical properties of tert-butyl N-{6-azabicyclo[3.2.1]octan-3-yl}carbamate hydrochloride position it as a valuable building block in fragment-based drug discovery. Its balanced lipophilicity (clogP ~2.1) and molecular weight (MW 248.7) make it particularly attractive for designing drug-like molecules. Several pharmaceutical companies have included derivatives of this scaffold in their preclinical pipelines, with anticipated IND filings within the next 2-3 years.

In conclusion, the growing body of research on tert-butyl N-{6-azabicyclo[3.2.1]octan-3-yl}carbamate hydrochloride (2648947-90-2) demonstrates its multifaceted potential in medicinal chemistry. Its applications span from CNS therapeutics to anti-infective agents, supported by recent synthetic methodology improvements. As research continues, this compound is poised to play an increasingly important role in addressing unmet medical needs through innovative drug design strategies.